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Introduction

The COVID-19 pandemic, caused by the severe acute respiratory syndrome coronavirus 2
(SARS-CoV-2), has spurred intensive research into the molecular mechanisms of viral entry
and replication. A critical component of this process is the angiotensin-converting enzyme 2
(ACEZ2), which serves as the primary receptor for the SARS-CoV-2 spike protein, facilitating
viral entry into host cells.[1][2] This interaction makes ACE2 a prime target for therapeutic
intervention. (R)-MLN-4760 is a potent and selective inhibitor of ACE2.[3] While its enantiomer,
MLN-4760, is more active, (R)-MLN-4760 still serves as a valuable research tool for studying
the role of ACE2 in SARS-CoV-2 infection and for the development of novel antiviral strategies.
[3] These application notes provide detailed protocols for the use of (R)-MLN-4760 in COVID-
19 research.

Mechanism of Action

(R)-MLN-4760 is the less active R-enantiomer of MLN-4760, a potent and selective inhibitor of
human ACEZ2.[3][4] MLN-4760 acts as a reversible inhibitor, binding with high affinity to the
active site of ACE2.[5] This binding competitively inhibits the catalytic activity of ACE2,
preventing the conversion of angiotensin Il to angiotensin-(1-7).[6] In the context of COVID-19,
the inhibition of ACE2 by compounds like MLN-4760 is being investigated for its potential to
block the binding of the SARS-CoV-2 spike protein to the ACE2 receptor, thereby preventing
viral entry into host cells.[7]
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Data Presentation

(R)-MLN-4760 and ML N-4760 Properties

Property (R)-MLN-4760 MLN-4760 Reference
Molecular Formula C19H23CI2N304 C19H23CI2N304
Molecular Weight 428.31 g/mol 428.31 g/mol
ICso (ACE2) 8.4 uM 0.44 nM [3]

B ) Soluble to 100 mM in
Solubility Soluble in DMSO [8]

DMSO

Storage Store at -20°C Store at -20°C

Selectivity of MLLN-4760

Selectivity vs.

Enzyme ICs0 Reference
ACE2

Human ACE2 0.44 nM - [419]

Human Testicular ACE  >100 puM >227,000-fold [419]

Bovine

Carboxypeptidase A 27 UM >61,000-fold [4119]

(CPDA)

Signaling Pathways and Experimental Workflow
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Caption: SARS-CoV-2 entry and the role of (R)-MLN-4760 in the Renin-Angiotensin System.
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In Vitro Assays In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for (R)-MLN-4760 in
COVID-19 Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676667#using-r-min-4760-in-covid-19-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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